Cas no 214681-62-6 (Spirost-4-ene-3,6,12-trione, (25R)-)

• Product Name: Spirost-4-ene-3,6,12-trione, (25R)-
• CAS No: 214681-62-6
• MF: C₂₇H₃₆O₅
• MW: 440.572760988851
• CID: 5530744
• PubChem ID: 163017443
• Update Time: 2026-03-11

Spirost-4-ene-3,6,12-trione, (25R)- Chemical and Physical Properties

Names and Identifiers

• Spirost-4-ene-3,6,12-trione, (25R)-
• (25R)-Spirost-4-ene-3,6,12-trione
• 25R-Spirostan-4-ene-3,6,12-trione
• 214681-62-6
• (1R,2S,4S,5'R,6R,7S,8R,9S,12S,13R)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-17-ene-6,2'-oxane]-10,16,19-trione

• Inchi： 1S/C27H36O5/c1-14-5-8-27(31-13-14)15(2)24-22(32-27)11-19-17-10-21(29)20-9-16(28)6-7-25(20,3)18(17)12-23(30)26(19,24)4/h9,14-15,17-19,22,24H,5-8,10-13H2,1-4H3/t14-,15+,17-,18+,19+,22+,24+,25-,26-,27-/m1/s1
• InChI Key： PJNWRUYLFKBOLU-OHRSWNPWSA-N
• SMILES： C1(=O)C=C2[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](C(=O)C1)(C)[C@]1([C@H](C)[C@@]4(CC[C@@H](C)CO4)O[C@@]1([H])C3)[H])CC2=O

Computed Properties

• Exact Mass: 440.25627424g/mol
• Monoisotopic Mass: 440.25627424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 936
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7Ų
• XLogP3: 2.002

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids